Cas no 443740-40-7 (3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole)

• Product Name: 3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole
• CAS No: 443740-40-7
• MF: C₂₁H₁₅BrClN₃S
• MW: 456.78590130806
• CID: 3073129
• PubChem ID: 3137085
• Update Time: 2025-07-02

3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole
• 3-(2-Bromophenyl)-5-((4-chlorobenzyl)thio)-4-phenyl-4H-1,2,4-triazole
• 443740-40-7
• AKOS000582314

• MDL： MFCD02226544
• Inchi： 1S/C21H15BrClN3S/c22-19-9-5-4-8-18(19)20-24-25-21(26(20)17-6-2-1-3-7-17)27-14-15-10-12-16(23)13-11-15/h1-13H,14H2
• InChI Key： GDKZMFQBAGMWFG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NN=C(N1C1C=CC=CC=1)SCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 454.98586Da
• Monoisotopic Mass: 454.98586Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 56Ų

Additional information on 3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole

Introduction to 3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole (CAS No. 443740-40-7)

3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole, identified by its CAS number 443740-40-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic compound belongs to the triazole class, characterized by a three-membered nitrogen-containing ring fused with an aromatic system. The structural features of this molecule, including its 2-bromo-phenyl, 4-chloro-benzylsulfanyl, and 4-phenyl substituents, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of 3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole involve meticulous attention to reaction conditions and purification techniques. The presence of bromine and chlorine atoms in the aromatic rings enhances the molecule's reactivity, making it a valuable scaffold for further derivatization and functionalization. Such modifications are crucial in developing novel compounds with enhanced pharmacological profiles.

In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit promising properties as antimicrobial agents, anti-inflammatory agents, and even as potential anticancer agents. The specific arrangement of substituents in 3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole may contribute to its unique interactions with biological targets, making it a subject of intense research.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the 1,2,4-triazole core with halogenated aromatic rings creates a versatile platform for structure-based drug design. Researchers have leveraged computational methods to predict the binding modes of this compound with various enzymes and receptors. These studies suggest that 3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole may interact with targets involved in metabolic pathways and signal transduction.

The pharmaceutical industry has been particularly interested in developing small molecules that can modulate these pathways effectively. For instance, triazole derivatives have shown promise in inhibiting enzymes such as kinases and phosphodiesterases. The structural features of 3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole may enable it to bind to such enzymes with high affinity and selectivity. This property is critical for minimizing side effects and improving therapeutic outcomes.

Moreover, the halogen atoms in this compound can participate in various non-covalent interactions with biological targets, including hydrogen bonding, van der Waals forces, and π-stacking interactions. These interactions are essential for achieving the desired binding affinity and specificity. Recent advances in crystallography have allowed researchers to visualize these interactions at an atomic level, providing valuable insights into the molecular recognition processes.

Another area of interest is the synthesis of analogues of 3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole to optimize its pharmacological properties. By systematically varying substituents such as the bromine atom or the chlorobenzylsulfanyl group, researchers can fine-tune the compound's activity profile. Such efforts have led to the discovery of several potent derivatives with improved efficacy and reduced toxicity.

The development of new synthetic methodologies has also been instrumental in advancing research on this compound. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex triazole derivatives efficiently. These methods allow for precise control over regioselectivity and stereoselectivity, which are crucial for achieving biologically active molecules.

In conclusion,3-(2-Bromo-phenyl)-5-(4-chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazole (CAS No. 443740-40-7) represents a fascinating subject of study in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further exploration in drug discovery. As research continues to uncover new insights into its properties and mechanisms of action,this compound is poised to play a significant role in the development of novel therapeutic agents.